Cas no 1311317-06-2 (2-[(1H-pyrazol-1-yl)methyl]morpholine)

• Product Name: 2-[(1H-pyrazol-1-yl)methyl]morpholine
• CAS No: 1311317-06-2
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 4587765
• Update Time: 2025-05-26

2-[(1H-pyrazol-1-yl)methyl]morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2-(1H-pyrazol-1-ylmethyl)-
• 2-(1H-pyrazol-1-ylmethyl)morpholine
• 2-[(1H-pyrazol-1-yl)methyl]morpholine

• Inchi： 1S/C8H13N3O/c1-2-10-11(4-1)7-8-6-9-3-5-12-8/h1-2,4,8-9H,3,5-7H2
• InChI Key： LWBBFLJNOWLMTE-UHFFFAOYSA-N
• SMILES： N1CCOC(CN2C=CC=N2)C1

Additional information on 2-[(1H-pyrazol-1-yl)methyl]morpholine

Comprehensive Overview of 2-[(1H-pyrazol-1-yl)methyl]morpholine (CAS No. 1311317-06-2): Properties, Applications, and Industry Insights

2-[(1H-pyrazol-1-yl)methyl]morpholine (CAS No. 1311317-06-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a morpholine ring with a pyrazole moiety, offering versatile reactivity and potential applications. Its molecular formula, C₈H₁₃N₃O, reflects a balanced hydrophilicity and lipophilicity, making it a valuable intermediate in drug discovery and material science.

Recent trends in AI-driven drug discovery and green chemistry have highlighted the importance of compounds like 2-[(1H-pyrazol-1-yl)methyl]morpholine. Researchers are increasingly exploring its role in kinase inhibition and catalysis, addressing questions such as "How does pyrazole-morpholine hybridization enhance bioactivity?" or "What are the synthetic routes for CAS 1311317-06-2?" These topics align with Google Scholar’s top searches for heterocyclic building blocks and scaffold optimization.

The compound’s physicochemical properties include a moderate logP value (~1.2) and hydrogen-bonding capacity, which are critical for drug-likeness assessments. Its morpholine ring contributes to solubility, while the pyrazole group offers sites for further functionalization—a feature exploited in combinatorial chemistry. Laboratories frequently inquire about "scaling up 2-[(1H-pyrazol-1-yl)methyl]morpholine synthesis" or "patented applications of CAS 1311317-06-2," reflecting industrial demand.

In agrochemicals, 2-[(1H-pyrazol-1-yl)methyl]morpholine derivatives show promise as eco-friendly pesticides, resonating with the global push for sustainable agriculture. Its mode of action—often linked to enzyme modulation—is a hot topic in forums discussing next-gen crop protection. Regulatory databases like REACH list its safe-handling protocols, though it remains non-classified as hazardous under current guidelines.

From a synthetic perspective, N-alkylation of pyrazole with morpholine derivatives is a common route, with recent optimizations focusing on microwave-assisted reactions to reduce energy use. Analytical techniques such as HPLC purity testing and NMR structural confirmation are essential for quality control, as emphasized in vendor FAQs about "certification standards for CAS 1311317-06-2."

Future directions include exploring 2-[(1H-pyrazol-1-yl)methyl]morpholine in metal-organic frameworks (MOFs) for gas storage, leveraging its nitrogen-rich structure. As the fine chemicals market grows, this compound’s adaptability positions it as a high-value intermediate—answering queries like "where to buy 1311317-06-2 in bulk" or "custom synthesis services for pyrazole morpholine hybrids."

In summary, CAS 1311317-06-2 exemplifies innovation at the intersection of medicinal chemistry and industrial applications. Its dual functionality—bridging pharmacophore design and process chemistry—ensures enduring relevance in scientific and commercial landscapes.